Cas no 2171709-13-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid
- 2171709-13-8
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid
- EN300-1552072
-
- Inchi: 1S/C24H26N2O5/c1-15(2)11-12-21(23(28)29)26-22(27)13-25-24(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-11,20-21H,12-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
- InChI Key: GTVYZMLGAVDHMV-UHFFFAOYSA-N
- SMILES: O(C(NCC(NC(C(=O)O)C/C=C(\C)/C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 666
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1552072-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1552072-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 50mg |
$707.0 | 2023-09-25 | ||
| Enamine | EN300-1552072-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-5-methylhex-4-enoic acid |
2171709-13-8 | 100mg |
$741.0 | 2023-09-25 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid
Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic Acid (CAS: 2171709-13-8)
The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid (CAS: 2171709-13-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and unsaturated side chain, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where its stability and reactivity make it a valuable building block for complex peptide architectures.
One of the key findings from recent research is the compound's role in facilitating the synthesis of modified peptides with enhanced bioavailability and therapeutic efficacy. The presence of the Fmoc group allows for selective deprotection under mild conditions, which is crucial for maintaining the integrity of sensitive peptide sequences. Additionally, the unsaturated hexenoic acid moiety provides a versatile handle for further chemical modifications, enabling the incorporation of various functional groups to tailor the pharmacokinetic properties of the resulting peptides.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid in the synthesis of peptide-based inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to introduce conformational constraints into peptide backbones, thereby enhancing binding affinity and selectivity for target proteins. This approach has opened new avenues for the development of peptide therapeutics for diseases such as cancer and neurodegenerative disorders.
Another notable application of this compound is in the field of biomaterials. A recent report in Advanced Materials described its use in the design of self-assembling peptide hydrogels. The Fmoc group and the unsaturated side chain contribute to the formation of stable supramolecular structures, which can be exploited for drug delivery and tissue engineering. These hydrogels exhibit tunable mechanical properties and biocompatibility, making them suitable for a wide range of biomedical applications.
Despite these advancements, challenges remain in the large-scale production and purification of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. For instance, a 2024 study in Organic Process Research & Development proposed a streamlined synthesis protocol that minimizes the use of hazardous reagents and reduces waste generation. Such innovations are critical for translating laboratory-scale findings into commercially viable products.
In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid (CAS: 2171709-13-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and biomaterials continue to expand, driven by ongoing research and technological advancements. Future studies are expected to further elucidate its potential and address existing challenges, paving the way for novel therapeutic and biomedical solutions.
2171709-13-8 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-5-methylhex-4-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)